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Compound of Interest

Compound Name: Thiocillin |

Cat. No.: B10795811

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the natural sources of the
thiopeptide antibiotic Thiocillin I, along with detailed methodologies for its isolation and
purification. The information presented is intended to serve as a valuable resource for
researchers in natural product chemistry, microbiology, and drug discovery.

Natural Sources of Thiocillin |

Thiocillin I is a ribosomally synthesized and post-translationally modified peptide (RiPP)
belonging to the thiopeptide class of antibiotics.[1] It is primarily produced by Gram-positive
bacteria, particularly species within the genus Bacillus.[1][2] These microorganisms are
commonly found in diverse environments such as soil and marine ecosystems.[1]

The production of Thiocillin I is often accompanied by the synthesis of other structurally
related thiocillins, such as Thiocillin Il and Ill, which differ in their post-translational
modifications.[2] The biosynthetic machinery for Thiocillin | is encoded within a specific gene
cluster, termed tcl, which facilitates the extensive modifications of a precursor peptide to yield
the final active antibiotic.[3][4][5]
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Producing . Other Thiopeptides
. . Strain Reference
Microorganism Produced
Bacillus cereus G-15 Thiocillin 1l [2]
] Thiocillins 11-VIII,
Bacillus cereus ATCC 14579 [3114]

Micrococcin P1/P2

Thiocillin 11, Thiocillin
Bacillus badius AR-91 " [2]

Bacillus megaterium [-13 Thiocillin 1l (probable) [2]

Biosynthesis of Thiocillin |

The biosynthesis of Thiocillin I is a fascinating example of ribosomal peptide synthesis
followed by extensive enzymatic tailoring. Unlike non-ribosomal peptide synthesis, the
backbone of Thiocillin I is derived from a genetically encoded precursor peptide.[3][4] This 52-
residue precursor peptide undergoes a series of 13 post-translational modifications to its C-
terminal 14 residues, making it one of the most heavily modified peptides known.[3][4] These
modifications, carried out by enzymes encoded in the tcl gene cluster, include dehydrations,
cyclizations to form thiazole rings, and the formation of a central pyridine ring.[3]
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- - Post-Translational Modifications (Tcl Enzymes)
Ribosomal Synthesis

13 Modifications:
A A - Dehydration
52-residue Precursor Peptide L Thiazole formation P@
- Pyridine ring formation
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Start:
Bacillus cereus Culture

Cultivation
(LB Medium, 28°C, 68h)

'

Centrifugation

l

Methanol Extraction of Cell Pellet

l

Drying (Na2S0a4) & Filtration

l

Concentration in vacuo

'

Preparative HPLC

'

LC-MS & NMR Analysis

Purified Thiocillin |

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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